ethyl 2-benzyl-3-[(3,4-dichlorophenyl)amino]-3-oxopropanoate

• IUPAC Name: ethyl 2-benzyl-3-(3,4-dichloroanilino)-3-oxopropanoate
• InChI: InChI=1S/C18H17Cl2NO3/c1-2-24-18(23)14(10-12-6-4-3-5-7-12)17(22)21-13-8-9-15(19)16(20)11-13/h3-9,11,14H,2,10H2,1H3,(H,21,22)
• InChI Key: OELQZFGHWMMPGJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC1=CC=CC=C1)C(=O)NC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C18H17Cl2NO3
• Molecular Weight: 366.2 g/mol

Description

Ethyl 2-benzyl-3-[(3,4-dichlorophenyl)amino]-3-oxopropanoate represents a compound of significant interest within chemical research due to its structural complexity and potential chemical properties. While specific literature on this compound is scarce, insights can be derived from studies on structurally related compounds, focusing on their synthesis, molecular structure, chemical reactions, and physical and chemical properties.

Synthesis Analysis

The synthesis of structurally related compounds often involves multi-step reactions, starting from simple precursors to complex structures through reactions like Knoevenagel condensation, cyclization, and functional group transformations. The reaction conditions, such as solvent choice and catalysts, are crucial for yield and purity (El‐Faham et al., 2013).

Molecular Structure Analysis

X-ray crystallography and spectroscopic methods like NMR and IR spectroscopy are pivotal in elucidating the molecular structure of related compounds. These techniques provide insights into the spatial arrangement of atoms, molecular conformations, and intermolecular interactions, which are essential for understanding the compound's reactivity and properties (Kumar et al., 2016).

Chemical Reactions and Properties

Related compounds exhibit a variety of chemical reactions, including polymorphism, where compounds exist in multiple forms with different physical properties but the same chemical composition. Understanding these reactions and properties aids in the development of novel materials and pharmaceuticals (Vogt et al., 2013).